Cas no 356570-78-0 (Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-)

• Product Name: Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-
• CAS No: 356570-78-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 6376966
• PubChem ID: 55303249
• Update Time: 2025-10-20

Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-
• EN300-7288872
• AKOS006386790
• 356570-78-0
• (2S)-3-acetamido-2-methylpropanoic acid

• Inchi： 1S/C6H11NO3/c1-4(6(9)10)3-7-5(2)8/h4H,3H2,1-2H3,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： DBKNTBMBKSLJRD-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@@H](C)CNC(C)=O

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 376.2±25.0 °C(Predicted)
• pka: 4.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-

Propanoic Acid, 3-(Acetylamino)-2-Methyl-, (2S)-: A Comprehensive Overview

Propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-, also known by its CAS number 356570-78-0, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is a derivative of propanoic acid, with a unique structure that includes an acetylamino group at the 3-position and a methyl group at the 2-position. The (2S) designation indicates the stereochemistry at the second carbon atom, which is crucial for its biological activity and functional properties.

The synthesis of propanoic acid, 3-(acetylamino)-2-methyl-, (2S)- involves advanced organic chemistry techniques, including nucleophilic acyl substitution and stereo-selective synthesis. Recent studies have focused on optimizing the synthesis process to improve yield and purity, making it more accessible for research and industrial applications. The compound's structure makes it a valuable building block in the development of bioactive molecules, particularly in drug discovery.

In terms of biological activity, propanoic acid derivatives like this compound have shown potential in various therapeutic areas. For instance, recent research has explored its role as a precursor for peptide synthesis, where its stereo-specific properties are leveraged to create complex biomolecules. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been highlighted in several studies, underscoring its importance in modern organic chemistry.

The compound's physical properties are also noteworthy. Its molecular weight is approximately 161.19 g/mol, with a melting point around 145°C and a boiling point of about 198°C under standard conditions. These properties make it suitable for use in various chemical reactions and formulations. Recent advancements in analytical techniques have allowed for more precise characterization of its physical and chemical properties, enhancing its utility in research settings.

Propanoic acid derivatives are also finding applications in the food and cosmetic industries. For example, they are used as flavor enhancers and stabilizers due to their ability to interact with taste receptors in a specific manner. In cosmetics, their role as emulsifiers and skin conditioning agents has been explored extensively.

From an environmental perspective, understanding the degradation pathways of propanoic acid derivatives is critical for assessing their ecological impact. Recent studies have demonstrated that these compounds can undergo microbial degradation under aerobic conditions, reducing their persistence in the environment. This knowledge is essential for developing sustainable practices in their production and disposal.

In conclusion, propanoic acid, 3-(acetylamino)-2-methyl-, (2S)-, or CAS number 356570-78-0, is a versatile compound with diverse applications across multiple industries. Its unique structure and stereochemical properties make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.